Cas no 646-19-5 (Heptane-1,7-diamine)

• Product Name: Heptane-1,7-diamine
• CAS No: 646-19-5
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• MDL: MFCD00008246
• CID: 82909
• PubChem ID: 69533
• Update Time: 2025-10-29

Heptane-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• Heptane-1,7-diamine
• 1,7-Heptanediamine
• Diaminoheptane
• Heptamethylenediamine~1,7-Heptanediamine
• 1,7-Diaminoheptane
• HeptaMethylenediaMine
• 1,7-Diamino-n-heptane
• 1,7-Heptamethylenediamine
• 1,9-Diazanonane
• NSC 45777
• alpha,omega-Heptanediamine
• H2N(CH2)7NH2
• PWSKHLMYTZNYKO-UHFFFAOYSA-N
• 3011L9B20C
• heptan-1,7-diamin
• NSC45777
• STR02318
• 1,7-Heptanediamine (8CI)(9CI)
• SBB058724
• BDBM50216787
• STL175683
• TRA0059781
• RT
• NSC-45777
• FT-0607021
• EINECS 211-468-2
• EN300-106743
• CHEMBL28242
• A867850
• MFCD00008246
• AKOS003789317
• 1,7-Diaminoheptane, 98%
• UNII-3011L9B20C
• 1,7-heptadiamine
• 1,7-Heptanediamine; Diaminoheptane; 98%; Heptamethylenediamine~1,7-Heptanediamine
• O11823
• NS00035723
• DTXSID60214848
• D0094
• Z275166586
• Q27255888
• SCHEMBL36258
• 646-19-5
• DTXCID90137339
• 1ST001121
• 1,7-Heptanediamine (8CI)
• DB-054698

• MDL： MFCD00008246
• Inchi： 1S/C7H18N2/c8-6-4-2-1-3-5-7-9/h1-9H2
• InChI Key： PWSKHLMYTZNYKO-UHFFFAOYSA-N
• SMILES： NCCCCCCCN
• BRN： 1734159

Computed Properties

• Exact Mass: 130.14700
• Monoisotopic Mass: 130.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White or yellow powder.
• Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 26-29 °C (lit.)
• Boiling Point: 225°C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: 1.4590
• Solubility: Dissolution (60 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water, ethanol, acetone, ether and benzene.
• PSA: 52.04000
• LogP: 2.25490
• Solubility: Not determined.
• Sensitiveness: Air Sensitive

Heptane-1,7-diamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Heptane-1,7-diamine

Heptane-1,7-Diamine: A Comprehensive Overview

Heptane-1,7-diamine (CAS No. 646-19-5) is a versatile organic compound with significant applications in various industries. This compound, also known as 1,7-heptanediamine, is a saturated diamine with two amine groups (-NH2) attached to the first and seventh carbons of a heptane chain. Its chemical formula is C7H16N2, and it belongs to the family of alkanediamines. The molecule's structure makes it highly reactive, particularly due to the presence of the amine groups, which can participate in a wide range of chemical reactions.

Heptane-1,7-diamine has been extensively studied for its potential in polymer synthesis. Recent research has highlighted its role in the production of polyamides and polyurethanes. These polymers are widely used in textiles, automotive components, and construction materials due to their excellent mechanical properties and thermal stability. The compound's ability to form strong hydrogen bonds with carboxylic acids or isocyanates makes it an ideal precursor for these materials.

In addition to polymer applications, heptane-1,7-diamine has found niche uses in the pharmaceutical industry. Its structure allows for the synthesis of various bioactive compounds, including antibiotics and antiviral agents. For instance, recent studies have explored its role in the development of peptidomimetic drugs, which mimic the structure and function of peptides but are more stable and less prone to degradation in biological systems.

The synthesis of heptane-1,7-diamine typically involves the reduction of 1,7-heptanedione using reducing agents like lithium aluminum hydride (LiAlH4). This reaction yields a high-purity product suitable for industrial applications. Researchers have also investigated alternative methods to improve yield and reduce environmental impact. For example, catalytic hydrogenation using transition metal catalysts has shown promise as a greener synthesis route.

From an environmental perspective, heptane-1,7-diamine exhibits low toxicity when handled appropriately. However, its handling requires adherence to standard safety protocols due to its potential irritant properties. Recent toxicological studies have focused on its chronic effects on aquatic organisms, with findings suggesting minimal impact at concentrations typically encountered in industrial settings.

Looking ahead, heptane-1,7-diamine is poised to play a crucial role in emerging technologies such as biodegradable plastics and advanced composites. Its unique chemical properties make it a valuable building block for developing sustainable materials that address global environmental challenges.